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Compound of Interest

Compound Name: 1-Cyano-3-iodonaphthalene

Cat. No.: B15064554

Technical Support Center for Naphthalene
Derivatives

IMPORTANT SAFETY ADVISORY: A specific Material Safety Data Sheet (MSDS) for 1-Cyano-
3-iodonaphthalene was not found in the available search results. The information presented
below is for the related compounds 1-lodonaphthalene and 1-Cyanonaphthalene. The
toxicological and physical properties of 1-Cyano-3-iodonaphthalene may differ significantly.
Do not use this information as a substitute for a specific MSDS for 1-Cyano-3-

iodonaphthalene. Always consult the manufacturer's specific safety data sheet before
handling any chemical.

1-lodonaphthalene Technical Support

This section provides safety and handling information for 1-lodonaphthalene.

Data Presentation: Physical and Chemical Properties
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Property Value Source
Molecular Formula CioH7l [LI[21[3][4]1[5]
Molecular Weight 254.07 g/mol (1121131615171
Appearance Clear yellow to brown liquid [3]

Melting Point 4°C [3]

Boiling Point 163-165 °C at 15 mmHg [1][71[8]
Density 1.74 g/mL at 25 °C [11[7118]

Flash Point 113 °C (235.4 °F) - closed cup [1107]

Refractive Index

n20/D 1.701

[113]718]

Solubility

Slightly soluble in water

[3](8]

Vapor Pressure

0.00182 mmHg at 25°C

[3]

Troubleshooting Guide & FAQs

Q1: What are the immediate first aid measures in case of accidental exposure to 1-

lodonaphthalene?

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[9]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[9]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[9]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention.[9]

Q2: I've noticed the material is changing color. Is this normal?
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e 1-lodonaphthalene is light-sensitive.[3][9] Exposure to light may cause it to degrade or
change color. It should be stored in a tightly closed, light-resistant container.

Q3: What personal protective equipment (PPE) should | wear when handling 1-
lodonaphthalene?

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[9]

« Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[9]

» Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134 or
European Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[9]
Q4: What are the primary hazards associated with 1-lodonaphthalene?

e ltis classified as causing skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[2][6]

Q5: How should I properly store 1-lodonaphthalene?

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[10] Keep away
from heat, sparks, and flame. It is also light-sensitive and should be protected from light.[3]

[9]
Q6: What should | do in case of a small spill?

e Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust). Keep in suitable, closed containers for disposal.[9] Ensure adequate ventilation.

Q7: What materials are incompatible with 1-lodonaphthalene?

e Strong oxidizing agents and strong bases are listed as incompatible materials.[9]

Experimental Protocols & Workflows
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Caption: Workflow for handling a minor spill of 1-lodonaphthalene.

1-Cyanonaphthalene Technical Support

This section provides the limited safety and handling information found for 1-

Cyanonaphthalene.
Property Value Source
Molecular Formula Ci11HsN [11]
Appearance Off-white powder [11]
Melting Point 375°C [11]
Boiling Point 299 °C at 1013 hPa [11]

Troubleshooting Guide & FAQs

Q1: What are the known hazards of 1-Cyanonaphthalene?

e The available data suggests it may cause respiratory irritation upon inhalation.[11] Acute
toxicity data is not available.[11]

Q2: What personal protective equipment is recommended?

o Wear protective gloves, clothing, and eye/face protection.[11] Avoid breathing dust, fume,
gas, mist, vapors, or spray.[11]

Q3: How should 1-Cyanonaphthalene be stored?
o Keep the container tightly closed in a dry and well-ventilated place.[11] Store in a cool place.
Q4: What first aid measures should be taken in case of eye contact?

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[11]
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Q5: What are the recommended handling procedures?

e Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[11] Use only
outdoors or in a well-ventilated area.[11] Do not eat, drink, or smoke when using this
product.[11]

Experimental Protocols & Workflows

Due to the limited information in the search results, a detailed, validated experimental workflow
cannot be provided. It is recommended to handle this substance under a chemical fume hood
with appropriate personal protective equipment, following good industrial hygiene and safety
practices.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15064554#1-cyano-3-iodonaphthalene-material-
safety-data-sheet-msds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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